molecular formula C20H25BrN4O2 B2920415 N-(2-bromobenzyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide CAS No. 1226435-45-5

N-(2-bromobenzyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

Cat. No. B2920415
CAS RN: 1226435-45-5
M. Wt: 433.35
InChI Key: LEBSMKOCBXWPGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-bromobenzyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is a useful research compound. Its molecular formula is C20H25BrN4O2 and its molecular weight is 433.35. The purity is usually 95%.
BenchChem offers high-quality N-(2-bromobenzyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-bromobenzyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Pyrimidine Derivatives in Heterocyclic Chemistry : Yale and Sheehan (1973) explored the synthesis of pyrido[1,2-α]pyrimidin-4-ones, a class of compounds related to the query compound. Their work contributed to understanding the chemical behavior and potential applications of pyrimidine derivatives in heterocyclic chemistry Yale & Sheehan, 1973.

  • Anticancer Properties of Pyrimidine Analogs : Su et al. (1986) studied the synthesis and biological activities of pyrimidine analogs. They found significant anticancer activity in vitro and in vivo for some compounds, indicating the potential of pyrimidine derivatives as therapeutic agents Su et al., 1986.

  • Antibacterial Activity of Pyrimidine-Containing Compounds : Singh et al. (2010) investigated the synthesis and antibacterial activity of pyrimidine-containing triazoles. This study suggests the potential of pyrimidine derivatives in developing new antibacterial agents Singh et al., 2010.

  • Histamine H4 Receptor Ligands : Altenbach et al. (2008) worked on synthesizing a series of 2-aminopyrimidines as ligands for the histamine H4 receptor, exploring their potential in anti-inflammatory and pain treatment applications. This highlights the role of pyrimidine derivatives in receptor-targeted therapies Altenbach et al., 2008.

  • Enzyme Inhibitors in Medicinal Chemistry : Baker and Coward (1967) synthesized derivatives of pyrimidinol as candidate inhibitors of thymidylate synthetase, an enzyme crucial in DNA synthesis. This research underscores the importance of pyrimidine derivatives in designing enzyme inhibitors Baker & Coward, 1967.

properties

IUPAC Name

N-[(2-bromophenyl)methyl]-2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxyacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25BrN4O2/c1-14-7-9-25(10-8-14)20-23-15(2)11-19(24-20)27-13-18(26)22-12-16-5-3-4-6-17(16)21/h3-6,11,14H,7-10,12-13H2,1-2H3,(H,22,26)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LEBSMKOCBXWPGJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCN(CC1)C2=NC(=CC(=N2)OCC(=O)NCC3=CC=CC=C3Br)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25BrN4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

433.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-bromobenzyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.